N-[(2S)-3-[4-[5-[2-(Diethylamino)-6-methylpyridin-4-yl]-1,2,4-oxadiazol-3-yl]-2-ethyl-6-methylphenoxy]-2-hydroxypropyl]-2-hydroxyacetamide

• CAS No.: 1062670-13-6
• Product Name: N-[(2S)-3-[4-[5-[2-(Diethylamino)-6-methylpyridin-4-yl]-1,2,4-oxadiazol-3-yl]-2-ethyl-6-methylphenoxy]-2-hydroxypropyl]-2-hydroxyacetamide
• Molecular Formula: C26H35N5O5
• Molecular Weight: 497.6 g/mol
• IUPAC Name: N-[(2S)-3-[4-[5-[2-(diethylamino)-6-methylpyridin-4-yl]-1,2,4-oxadiazol-3-yl]-2-ethyl-6-methylphenoxy]-2-hydroxypropyl]-2-hydroxyacetamide
• Standard InChI: InChI=1S/C26H35N5O5/c1-6-18-11-19(9-16(4)24(18)35-15-21(33)13-27-23(34)14-32)25-29-26(36-30-25)20-10-17(5)28-22(12-20)31(7-2)8-3/h9-12,21,32-33H,6-8,13-15H2,1-5H3,(H,27,34)/t21-/m0/s1
• Standard InChIKey: PAYSGEHZLXEURH-NRFANRHFSA-N
• Isomeric SMILES: CCC1=C(C(=CC(=C1)C2=NOC(=N2)C3=CC(=NC(=C3)C)N(CC)CC)C)OC[C@H](CNC(=O)CO)O
• SMILES: CCC1=C(C(=CC(=C1)C2=NOC(=N2)C3=CC(=NC(=C3)C)N(CC)CC)C)OCC(CNC(=O)CO)O
• Canonical SMILES: CCC1=C(C(=CC(=C1)C2=NOC(=N2)C3=CC(=NC(=C3)C)N(CC)CC)C)OCC(CNC(=O)CO)O
• Appearance: Solid powder
• Description: ACT-209905 is a S1P1 agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ACT-209905; ACT 209905; ACT209905.
• PubChem Compound: 25074253
• Last Modified: Nov 11 2021